Cas no 957060-91-2 (4-(N-(4-Methoxybenzyl)sulfamoyl)phenylboronic acid)

• Product Name: 4-(N-(4-Methoxybenzyl)sulfamoyl)phenylboronic acid
• CAS No: 957060-91-2
• MF: C₁₄H₁₆BNO₅S
• MW: 321.156542778015
• MDL: MFCD09027228
• CID: 802724
• PubChem ID: 44119183
• Update Time: 2025-04-19

4-(N-(4-Methoxybenzyl)sulfamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(N-(4-Methoxybenzyl)sulfamoyl)phenyl)boronic acid
• 4-(4-Methoxybenzylsulfamoyl)benzeneboronic acid
• (4-(N-(4-Methoxybenzyl)sulfamoyl)-phenyl)boronic acid
• [4-[(4-methoxyphenyl)methylsulfamoyl]phenyl]boronic acid
• 4-(N-(4-Methoxybenzyl)sulfamoyl)phenylboronic acid
• Boronic acid,B-[4-[[[(4-methoxyphenyl)methyl]amino]sulfonyl]phenyl]-
• N-4-methoxybenzyl 4-boronobenzenesulfonamide
• OR3488
• (4-{[(4-Methoxyphenyl)methyl]sulfamoyl}phenyl)boronic acid
• AWIGPKIEHWXBDW-UHFFFAOYSA-N
• AX8239978
• [4-[(4-methoxyphenyl)methylsulfa
• AKOS015852037
• 957060-91-2
• CS-0174642
• 4-[(4-Methoxybenzyl)sulphamoyl]benzeneboronic acid
• (4-(N-(4-Methoxybenzyl)sulfamoyl)phenyl)boronicacid
• SCHEMBL12030446
• DTXSID70657080
• AS-55259
• J-513530
• MFCD09027228
• D93159
• XH0408
• 4-{[(4-methoxyphenyl)methyl]sulfamoyl}phenylboronic acid

• MDL： MFCD09027228
• Inchi： 1S/C14H16BNO5S/c1-21-13-6-2-11(3-7-13)10-16-22(19,20)14-8-4-12(5-9-14)15(17)18/h2-9,16-18H,10H2,1H3
• InChI Key： AWIGPKIEHWXBDW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)(NCC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 321.08400
• Monoisotopic Mass: 321.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: No date available
• Density: 1.4±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 551.0±60.0 °C at 760 mmHg
• Flash Point: 287.0±32.9 °C
• PSA: 104.24000
• LogP: 1.32520
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

4-(N-(4-Methoxybenzyl)sulfamoyl)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides